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Compound of Interest

Compound Name: h-Val-allyl ester p-tosylate

Cat. No.: B555172

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Valine allyl ester p-toluenesulfonate salt is a key chemical intermediate, primarily utilized in
the field of peptide synthesis and broader pharmaceutical development. This whitepaper
provides a detailed overview of its chemical structure, physicochemical properties, and its
principal applications. A comprehensive synthesis protocol, derived from established chemical
principles, is presented alongside a workflow diagram illustrating its role in solid-phase peptide
synthesis (SPPS). This document serves as a technical resource for professionals engaged in
synthetic organic chemistry and drug discovery.

Chemical Structure and Properties

L-Valine allyl ester p-toluenesulfonate salt is an organic salt formed by the protonation of the
amino group of L-valine allyl ester by p-toluenesulfonic acid. The resulting structure consists of
the L-valine allyl ester cation and the p-toluenesulfonate anion. This salt form enhances the
stability and handling of the amino acid ester, making it a convenient building block in synthetic
chemistry.

The chemical structure can be represented by the SMILES string: CC(C)--INVALID-LINK--
C(=0)0OCC=C.Cclccc(ccl)S([O-])(=0)=0.[1]

Physicochemical Data
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The following table summarizes the key quantitative data for L-Valine allyl ester p-

toluenesulfonate salt.

Property Value Reference
CAS Number 88224-02-6 (11121131141
Molecular Formula CsH1sNO2:C7Hs03S [2]
Molecular Weight 329.41 g/mol [11[3]
Appearance White powder or crystals [1112]
Melting Point 117-121 °C [2]

) ) [0]20/D +5.5+1°, ¢ = 1% in
Optical Rotation

[1]

methanol
Purity >99.0% [1]
Storage Temperature 2-8°C [1]

Synthesis

The synthesis of L-Valine allyl ester p-toluenesulfonate salt is analogous to the Fischer-Speier

esterification of other amino acids. The following protocol is a detailed methodology based on

the synthesis of similar amino acid esters.

Experimental Protocol: Synthesis of L-Valine Allyl Ester

p-Toluenesulfonate Salt

Materials:

L-Valine

Allyl alcohol

p-Toluenesulfonic acid monohydrate

Toluene
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o Diethyl ether (anhydrous)

e Round-bottom flask with a Dean-Stark apparatus and reflux condenser
e Magnetic stirrer and heating mantle

e Bichner funnel and filter paper

e Rotary evaporator

Procedure:

e Reaction Setup: To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus, a
reflux condenser, and a magnetic stir bar, add L-Valine (1 equivalent), p-toluenesulfonic acid
monohydrate (1.05 equivalents), and toluene (200 mL).

» Azeotropic Distillation: Add allyl alcohol (3 equivalents) to the flask. Heat the mixture to reflux
with vigorous stirring. Water will be removed azeotropically with toluene and collected in the
Dean-Stark trap. Continue the reaction until no more water is collected (typically 4-6 hours).

» Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) to observe the consumption of L-Valine.

o Crystallization: Once the reaction is complete, cool the reaction mixture to room temperature.
The product may begin to crystallize out of the solution. To enhance precipitation, the toluene
solution can be slowly added to a stirred solution of anhydrous diethyl ether (400 mL).

« |solation and Purification: The resulting white precipitate is collected by vacuum filtration
using a Buchner funnel. The solid is washed with cold diethyl ether (2 x 50 mL) to remove
any unreacted starting materials and impurities.

e Drying: The purified L-Valine allyl ester p-toluenesulfonate salt is dried under vacuum to a
constant weight.

Applications in Pharmaceutical Development

The primary application of L-Valine allyl ester p-toluenesulfonate salt is as a protected amino
acid derivative in peptide synthesis.[1][2] The allyl ester serves as a protecting group for the
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carboxylic acid functionality of valine, which can be selectively removed under mild conditions,
leaving other protecting groups intact. This orthogonality is crucial in the synthesis of complex
peptides.

Role in Solid-Phase Peptide Synthesis (SPPS)

In SPPS, the amino acid building blocks are sequentially added to a growing peptide chain that
is anchored to a solid support. The use of L-Valine allyl ester p-toluenesulfonate salt is
particularly advantageous in solution-phase peptide synthesis and for the introduction of the C-
terminal amino acid in certain SPPS strategies.

The following diagram illustrates the general workflow of incorporating an amino acid, such as
L-Valine allyl ester, into a peptide chain during SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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